Cas no 62267-96-3 (Benzoic acid, 4-[[ethoxy(pentylthio)phosphinyl]oxy]-, methyl ester)

• Product name: Benzoic acid, 4-[[ethoxy(pentylthio)phosphinyl]oxy]-, methyl ester
• CAS No: 62267-96-3
• MF: C₁₅H₂₃O₅PS
• MW: 346.378884553909
• CID: 451736
• PubChem ID: 71388099

Benzoic acid, 4-[[ethoxy(pentylthio)phosphinyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[ethoxy(pentylthio)phosphinyl]oxy]-, methyl ester
• methyl 4-[ethoxy(pentylsulfanyl)phosphoryl]oxybenzoate
• METHYL 4-{[ETHOXY(PENTYLSULFANYL)PHOSPHORYL]OXY}BENZOATE
• DTXSID90810175
• 62267-96-3

• Inchi： InChI=1S/C15H23O5PS/c1-4-6-7-12-22-21(17,19-5-2)20-14-10-8-13(9-11-14)15(16)18-3/h8-11H,4-7,12H2,1-3H3
• InChI Key： LFMVGYBLBUGUCA-UHFFFAOYSA-N
• SMILES： CCCCCSP(=O)(OCC)OC1=CC=C(C=C1)C(=O)OC

Computed Properties

• Exact Mass: 346.10049
• Monoisotopic Mass: 346.10038200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 61.83
• LogP: 4.92000